Cas no 940844-88-2 (2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• CAS No: 940844-88-2
• MF: C₂₀H₁₇N₃O₅
• MW: 379.366084814072
• CID: 6061636
• PubChem ID: 17545749
• Update Time: 2025-05-21

2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• 940844-88-2
• EN300-26608746
• Z44400965

• Inchi： 1S/C20H17N3O5/c1-12-3-4-13(2)14(7-12)8-15(11-21)20(24)22-16-9-18-19(28-6-5-27-18)10-17(16)23(25)26/h3-4,7-10H,5-6H2,1-2H3,(H,22,24)/b15-8+
• InChI Key： UQZRXKZONYJIHU-OVCLIPMQSA-N
• SMILES： O1CCOC2C=C(C(=CC1=2)NC(/C(/C#N)=C/C1C=C(C)C=CC=1C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 379.11682065g/mol
• Monoisotopic Mass: 379.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide

Comprehensive Analysis of 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide (CAS No. 940844-88-2)

The compound 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide (CAS No. 940844-88-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This nitrobenzodioxin-derived cyanoenamide exhibits a fascinating combination of electron-withdrawing and electron-donating groups, making it a subject of interest for researchers exploring small molecule drug discovery and organic semiconductors.

From a structural perspective, the molecule features a 2,5-dimethylphenyl moiety connected to a cyanoacrylamide backbone, which is further linked to a 7-nitro-1,4-benzodioxin ring system. This intricate architecture contributes to its molecular polarity and π-conjugation, properties that are highly sought after in the development of photovoltaic materials and fluorescent probes. Recent studies have shown that derivatives of this compound class demonstrate promising charge transport characteristics, aligning with current research trends in organic electronics.

The bioactivity profile of 940844-88-2 has become a focal point in medicinal chemistry circles. Its nitrobenzodioxin core resembles structural motifs found in several biologically active compounds, prompting investigations into potential enzyme inhibition properties. Computational modeling suggests possible interactions with kinase targets, though experimental validation is ongoing. This aligns with current pharmaceutical industry interest in targeted therapies and precision medicine approaches.

Synthetic accessibility remains a key consideration for researchers working with 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide. The compound can be prepared through Knoevenagel condensation followed by amide coupling, with yields optimized through careful control of reaction conditions and catalyst selection. Recent advancements in flow chemistry techniques have shown promise for scaling up production while maintaining reaction efficiency and product purity.

In material science applications, the electronic properties of 940844-88-2 have attracted attention for potential use in organic thin-film transistors (OTFTs). The compound's extended conjugation system and dipolar character contribute to interesting charge mobility characteristics. These properties are particularly relevant to current research in flexible electronics and wearable technology, where scientists seek materials with optimal performance-stability balance.

Analytical characterization of 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide typically involves HPLC purity analysis, mass spectrometry, and comprehensive NMR studies. The compound shows distinct UV-Vis absorption peaks between 300-400 nm, with molar extinction coefficients that make it suitable for various spectroscopic applications. These analytical features are crucial for quality control in research settings and potential commercial applications.

Environmental and toxicological assessments of 940844-88-2 are ongoing, with preliminary data suggesting moderate biodegradability under specific conditions. Researchers are particularly interested in its photostability and hydrolytic stability, as these factors influence both pharmaceutical and material applications. Current studies employ advanced computational toxicology models to predict eco-toxicological parameters, reflecting growing concerns about green chemistry principles.

The commercial availability of CAS 940844-88-2 has increased in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing trends reflect its status as a high-value intermediate, with costs influenced by synthetic complexity and purification requirements. The growing market for custom synthesis services has made this compound more accessible to academic and industrial researchers alike.

Future research directions for 2-cyano-3-(2,5-dimethylphenyl)-N-(7-nitro-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide may explore its potential in cancer therapeutics, given the pharmacological relevance of its structural components. Additionally, its optoelectronic properties warrant further investigation for applications in OLED technology and solar cells. The compound's versatility positions it as a valuable building block in both drug discovery and advanced materials development.

In conclusion, 940844-88-2 represents an intriguing case study in multidisciplinary chemical research. Its unique structural features bridge pharmaceutical chemistry and materials science, offering opportunities for innovation in both fields. As research methodologies advance and interdisciplinary collaborations grow, this compound will likely continue to reveal new applications and scientific insights across multiple domains of chemical research and development.